Cas no 61666-96-4 (Benzo[c][1,6]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-)
61666-96-4 structure
Product Name:Benzo[c][1,6]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-
CAS No:61666-96-4
MF:C12H16N2
MW:188.268842697144
CID:470828
PubChem ID:71393607
Update Time:2025-04-19
Benzo[c][1,6]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c][1,6]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans-
- (6aR,10aR)-5,6,6a,7,8,9,10,10a-octahydrobenzo[c][1,6]naphthyridine
- DTXSID30815366
- 61666-96-4
-
- Inchi: 1S/C12H16N2/c1-2-4-10-9(3-1)7-14-12-5-6-13-8-11(10)12/h5-6,8-10,14H,1-4,7H2/t9-,10+/m0/s1
- InChI Key: CRIWXSZYMOHYJE-VHSXEESVSA-N
- SMILES: N1C2C=CN=CC=2[C@@H]2CCCC[C@H]2C1
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 188.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92
Benzo[c][1,6]naphthyridine, 5,6,6a,7,8,9,10,10a-octahydro-, trans- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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